Cas no 1798512-68-1 (2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]-)

• Product Name: 2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]-
• CAS No: 1798512-68-1
• MF: C₂₀H₁₈N₈O₂
• MW: 402.40932226181
• CID: 5373945
• Update Time: 2025-07-13

2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]-

• Inchi： 1S/C20H18N8O2/c29-19-11-15(14-3-1-2-4-16(14)23-19)20(30)27-9-7-26(8-10-27)17-5-6-18(25-24-17)28-13-21-12-22-28/h1-6,11-13H,7-10H2,(H,23,29)
• InChI Key： KPOBZILXMPXREW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(N2CCN(C3=NN=C(N4C=NC=N4)C=C3)CC2)=O)=CC1=O

Additional information on 2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]-

Introduction to 2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]- (CAS No. 1798512-68-1)

2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]-, identified by its Chemical Abstracts Service (CAS) number 1798512-68-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinolinone class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate arrangement of fused rings and functional groups, positions it as a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]- features a central quinolinone core, which is a well-documented scaffold in medicinal chemistry. This core is functionalized with a piperazine moiety at the 4-position and an acylated group linked to a pyridazine ring. The presence of the 6-(1H-1,2,4-triazol-1-yl) substituent further enhances the molecular complexity and suggests potential interactions with biological targets. Such structural features are often exploited to modulate pharmacokinetic properties and improve binding affinity to target enzymes or receptors.

In recent years, there has been a surge in research focused on quinolinone derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound 1798512-68-1 is no exception and has been studied for its potential role in modulating various biological pathways. Specifically, the piperazine and triazolyl groups are known to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and neurology.

One of the most compelling aspects of this compound is its ability to engage with multiple targets simultaneously. The acylated pyridazine ring can interact with proteins involved in signal transduction pathways, while the triazolyl group can influence enzyme activity. This dual-targeting capability is particularly attractive in drug development, as it can lead to synergistic effects that enhance therapeutic outcomes. Furthermore, the quinolinone core itself is known to possess properties that contribute to cell permeability and metabolic stability, making it an ideal candidate for oral administration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1798512-68-1 with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets relevant to cancer therapy. For instance, it has been predicted to interact with tyrosine kinases involved in cell proliferation and survival. These predictions have laid the groundwork for experimental validation in preclinical studies.

The synthesis of 2(1H)-Quinolinone, 4-[[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]carbonyl]- involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the quinolinone core followed by the introduction of the piperazine and pyridazine moieties. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods are essential for producing sufficient quantities of the compound for subsequent biological testing.

In terms of biological evaluation, preliminary studies have indicated that this compound exhibits promising activity against certain cancer cell lines. Mechanistic studies suggest that it may inhibit key enzymes involved in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurological disorders associated with these pathways. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The development of novel therapeutic agents requires a comprehensive understanding of their pharmacological properties. In vitro assays have been conducted to evaluate the cytotoxicity, genotoxicity, and pharmacokinetic behavior of 1798512-68-1. These assays provide critical data on how the compound behaves within different biological systems and help identify potential side effects or toxicity concerns. For instance, high-throughput screening (HTS) techniques have been used to identify compounds that exhibit desirable pharmacological profiles without significant off-target effects.

The future direction of research on CAS No 1798512-68-1 includes exploring its potential as an intermediate in the synthesis of more complex drug candidates. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. Additionally, studies are being conducted to investigate its potential use in combination therapies alongside existing treatments for enhanced efficacy.

Given its structural complexity and promising biological activities, 1798512-68-1 represents a significant advancement in pharmaceutical chemistry. Its development underscores the importance of interdisciplinary approaches that combine synthetic organic chemistry with computational modeling and biological testing. As research continues to uncover new applications for this compound, it holds great promise for contributing to advancements in medicine.